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Compound of Interest

Compound Name: Afzelin

Cat. No.: B7765603

This guide provides essential safety and logistical information for the handling of Afzelin, a
polyphenolic glycoside flavone. While Afzelin is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), this document outlines procedural, step-
by-step guidance to ensure safe handling and disposal in a laboratory setting, fostering a
culture of safety and building trust in our commitment to your research needs.[1]

Hazard Assessment

According to the Safety Data Sheet (SDS), Afzelin is not classified as hazardous.[1] The
substance has no GHS label elements, hazard pictograms, or signal words.[1] However, it is
crucial to handle all chemical substances with a degree of care.

Safety Data Summary:
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Hazard Classification Rating

Source

GHS Classification Not Classified

[1]

NFPA Ratings (Health, Fire,

N 0,0,0 [1]
Reactivity)
HMIS-Ratings (Health, Fire,
- 0,0,0
Reactivity)
Skin Irritation Does not irritate the skin
Eye Irritation No irritating effect
Sensitization No sensitizing effects known

Personal Protective Equipment (PPE)

Even though Afzelin is not considered hazardous, adherence to standard laboratory PPE

protocols is recommended to ensure best practices and personal safety.

Recommended PPE for Handling Afzelin:

Activity Required PPE

Notes

o ) « Nitrile Glovese Lab Coate
Weighing and Preparing ) )
Safety Glasses with Side

Shields

Solutions

Perform these operations in a
designated area, away from

sensitive equipment.

) ) ) « Nitrile Glovese Lab Coate
Handling Dilute Solutions
Safety Glasses

Work with care to avoid
splashes and the generation of

aerosols.

o * Nitrile Glovese Lab Coate
Cell Culture and in vitro Assays
Safety Glasses

Follow standard aseptic
technigues in a biological

safety cabinet.

Operational Plan for Handling Afzelin
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A systematic workflow ensures both the safety of the researcher and the integrity of the
experiment.

Experimental Workflow for Handling Afzelin:

Preparation

Don Appropriate PPE

Handling Cleanup & Disposal
Prepare Solution
Weigh Solid Afzelin H o5 in DMSO) }—»l Perform Experiment in. Dispose of Waste

[

Click to download full resolution via product page
Caption: Workflow for the safe handling of Afzelin.
Step-by-Step Handling Protocol:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for Afzelin before commencing any work.

o Put on the appropriate Personal Protective Equipment (PPE) as outlined in the table
above.

e Handling Solid Afzelin:
o When weighing the solid, do so in a clean, designated area.
o Handle the solid carefully to avoid creating dust.
¢ Solution Preparation:
o Afzelin is soluble in DMSO (1 mg/mL) and methanol.
o When preparing solutions, add the solvent to the solid slowly to avoid splashing.

e Storage:
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o Store Afzelin in a tightly sealed container in a freezer at -20°C.

o Stock solutions, once prepared, should be stored in aliquots in tightly sealed vials and are
recommended to be used within one month. Avoid repeated freeze-thaw cycles.

o Spill Response:
o In case of a spill, pick up the material mechanically.
o Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

o Dispose of cleaning materials as chemical waste.

Disposal Plan

Proper waste disposal is critical to maintaining a safe laboratory environment.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Contaminated items such as gloves, weigh
Solid Waste boats, and pipette tips should be disposed of in
the appropriate laboratory waste container.

Unused or leftover solutions of Afzelin should be
collected in a designated, sealed, and properly
o labeled hazardous waste container. For smaller
Liquid Waste . . .
quantities, disposal with household waste may
be permissible, but always follow your

institution's specific guidelines.

_ Disposal must be made according to official
Uncleaned Packaging i
regulations.

Waste Segregation Workflow:
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Waste Generation
(\AszaIln Handling & Expenm@

Waste Svgregation

y v
Solid Waste Liquid Waste Contaminated Sharps
(Gloves, Tubes, etc.) (Unused Solutions) (Needles, etc.)
DisposallContainers
v & v
Designated Solid Sealed Liquid Puncture-Resistant
Waste Bin Waste Container Sharps Container
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Caption: Proper segregation of waste from Afzelin handling.

By following these guidelines, researchers can handle Afzelin safely and effectively, ensuring a
secure laboratory environment and reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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